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Compound of Interest

Compound Name: Potassium dicyanoaurate

Cat. No.: B078129 Get Quote

This guide provides an in-depth analysis of the fundamental chemical properties of potassium
dicyanoaurate(I), a key compound in various industrial and research applications. Designed

for researchers, scientists, and professionals in drug development, this document outlines its

molecular characteristics and provides a visual representation of its structure.

Quantitative Molecular Data
Potassium dicyanoaurate(I), also known as potassium gold cyanide, is an inorganic

compound with significant applications in electroplating and as a precursor in the synthesis of

gold-based nanomaterials.[1] A precise understanding of its molecular weight and composition

is crucial for stoichiometric calculations in experimental protocols.

The compound's chemical formula is KAu(CN)₂.[1][2] It is also represented as C₂AuKN₂.[3][4]

[5] The molecular weight of potassium dicyanoaurate(I) is 288.10 g/mol .[2][3] This value is

derived from the atomic weights of its constituent elements: potassium, gold, carbon, and

nitrogen.

For clarity and comparative ease, the molecular and atomic data are summarized in the table

below.
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Component Symbol Count
Atomic Weight (

g/mol )

Total

Contribution (

g/mol )

Potassium K 1 39.098 39.098

Gold Au 1 196.967 196.967

Carbon C 2 12.011 24.022

Nitrogen N 2 14.007 28.014

Total KAu(CN)₂ 288.10

Chemical Structure and Bonding
The structure of potassium dicyanoaurate(I) consists of a potassium cation (K⁺) and a linear

dicyanoaurate(I) anion ([Au(CN)₂]⁻). In the anion, the central gold(I) ion is coordinated to two

cyanide ligands. This linear geometry is characteristic of d² metal complexes.

Caption: Chemical structure of Potassium Dicyanoaurate(I).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078129#potassium-dicyanoaurate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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